Cas no 1261495-73-1 (5,6-Bis(2-(trifluoromethyl)phenyl)picolinaldehyde)

• Product Name: 5,6-Bis(2-(trifluoromethyl)phenyl)picolinaldehyde
• CAS No: 1261495-73-1
• MF: C₂₀H₁₁F₆NO
• MW: 395.297866106033
• CID: 4983943
• Update Time: 2025-07-02

5,6-Bis(2-(trifluoromethyl)phenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,6-Bis(2-(trifluoromethyl)phenyl)picolinaldehyde

• Inchi： 1S/C20H11F6NO/c21-19(22,23)16-7-3-1-5-13(16)14-10-9-12(11-28)27-18(14)15-6-2-4-8-17(15)20(24,25)26/h1-11H
• InChI Key： UDAIYIWARMTAMF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=CC=C(C=O)N=C1C1C=CC=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 534
• XLogP3: 5.7
• Topological Polar Surface Area: 30

Additional information on 5,6-Bis(2-(trifluoromethyl)phenyl)picolinaldehyde

Recent Advances in the Study of 5,6-Bis(2-(trifluoromethyl)phenyl)picolinaldehyde (CAS: 1261495-73-1)

The compound 5,6-Bis(2-(trifluoromethyl)phenyl)picolinaldehyde (CAS: 1261495-73-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 5,6-Bis(2-(trifluoromethyl)phenyl)picolinaldehyde as a key intermediate in the synthesis of complex heterocyclic compounds. Its trifluoromethyl groups and aldehyde functionality make it a valuable building block for the development of novel pharmaceuticals, particularly in the areas of oncology and infectious diseases. Researchers have successfully utilized this compound in the synthesis of potent kinase inhibitors, demonstrating its potential in targeted cancer therapies.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), the compound was employed as a precursor for the development of selective JAK2 inhibitors. The research team reported that derivatives of 5,6-Bis(2-(trifluoromethyl)phenyl)picolinaldehyde exhibited remarkable selectivity profiles, with IC50 values in the low nanomolar range against JAK2 while showing minimal activity against other kinases. This finding opens new avenues for the treatment of myeloproliferative neoplasms and other JAK2-associated disorders.

Another significant application of this compound was reported in the field of antimicrobial research. A 2024 study in ACS Infectious Diseases demonstrated that structural analogs derived from 5,6-Bis(2-(trifluoromethyl)phenyl)picolinaldehyde exhibited potent activity against drug-resistant strains of Staphylococcus aureus. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis through a novel mechanism of action, potentially addressing the growing concern of antibiotic resistance.

The synthetic accessibility of 5,6-Bis(2-(trifluoromethyl)phenyl)picolinaldehyde has also been a focus of recent research. A team from MIT developed an efficient, scalable synthesis route that significantly improved the yield and purity of the compound (Organic Process Research & Development, 2023). This advancement is particularly important for potential industrial applications, as it addresses previous challenges in large-scale production.

Looking forward, researchers are exploring the potential of 5,6-Bis(2-(trifluoromethyl)phenyl)picolinaldehyde in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. Preliminary in vitro studies suggest that certain derivatives may modulate protein-protein interactions involved in Alzheimer's disease pathology, though further validation is required. The compound's unique structural features continue to inspire novel drug design strategies across multiple therapeutic domains.

In conclusion, 5,6-Bis(2-(trifluoromethyl)phenyl)picolinaldehyde (CAS: 1261495-73-1) represents a promising chemical scaffold with diverse applications in medicinal chemistry. The recent studies highlighted in this briefing demonstrate its potential as a versatile building block for drug discovery, with particular relevance to kinase inhibition and antimicrobial development. As research progresses, we anticipate seeing more innovative applications of this compound in addressing unmet medical needs.